Cas no 402-61-9 (AS057278)

AS057278 structure
AS057278 structure
Product Name:AS057278
CAS No:402-61-9
MF:C5H6N2O2
MW:126.113340854645
MDL:MFCD00462235
CID:37272
PubChem ID:24883360
Update Time:2025-04-18

AS057278 Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1H-pyrazole-3-carboxylic acid
    • 3-Methyl-1H-pyrazole-5-carboxylic acid
    • 3-Methylpyrazole-5-carboxylic Acid
    • 1H-Pyrazole-3-carboxylicacid, 5-methyl-
    • 5-Methylpyrazole-3-carboxylic acid
    • AS057278 5-Methylpyrazole-3-carboxylic acid MPC
    • AS057278
    • MPC
    • LITHIUMTANTALATE
    • 3-Methyl-5-Pyrazolecarboxylic Acid
    • AS 057278
    • BRN 0002906
    • 4-25-00-00731 (Beilstein Handbook Reference)
    • 1H-PYRAZOLE-5-CARBOXYLIC ACID, 3-METHYL-
    • 1Y-0803
    • CHEMBL391574
    • DTXSID50193198
    • NCGC00326251-01
    • CS-D1083
    • AB00672916-03
    • M2607
    • BB 0219106
    • SDCCGMLS-0065489.P001
    • U71778T48T
    • AKOS000265556
    • BP-10275
    • 5-Methyl-1H-pyrazole-3-carboxylic acid #
    • J-512825
    • AM804242
    • PB13019
    • AB00672916-01
    • Pyrazole-3-carboxylic acid, 5-methyl-
    • 3-METHYL-1H-PYRAZOLE-5-CARBOXYLICACID
    • s5434
    • EN300-41425
    • UNII-U71778T48T
    • CS-0166799
    • 5-carb-oxy-3-methylpyrazole
    • BB 0253991
    • F2120-0002
    • PYRAZOLE-3(OR 5)-CARBOXYLIC ACID, 5(OR 3)-METHYL-
    • BDBM50211362
    • Q27144868
    • SCHEMBL220072
    • 5-METHYLPYRAZOLE-3-CARBOXYLIC ACID [MI]
    • 5-methyl-3-carboxyl-pyrazole
    • AKOS000145258
    • NSC1408
    • MFCD00090754
    • 5-methylpyrazole-3-carboxylicacid
    • FT-0601812
    • CHEBI:74739
    • 5(OR 3)-METHYL-PYRAZOLE-3(OR 5)-CARBOXYLIC ACID
    • SY007408
    • J-517731
    • AKOS025394813
    • Z752370868
    • AS-5392
    • 1H-PYRAZOLE-3-CARBOXYLIC ACID, 5-METHYL-
    • 402-61-9
    • F0917-7550
    • AM20100068
    • CCG-266102
    • NSC-1408
    • 5-Methyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
    • 3-methyl-5-pyrazolecarboxylicacid
    • 5-Methyl-2H-pyrazole-3-carboxylic acid
    • 3-Methylpyrazole-5-carboxylic acid, 97%
    • MFCD00462235
    • AC-23127
    • Pyrazole-5-carboxylic acid, 3-methyl-
    • HY-33009
    • U 19425
    • A6735
    • 5-methyl-pyrazole-3-carboxylic acid
    • AS-057278
    • FT-0601814
    • SB19897
    • CL3431
    • 696-22-0
    • A9209
    • GLXC-01844
    • STK012600
    • DB-011354
    • 5-Pyrazolecarboxylic acid, 3-methyl-
    • ALBB-006653
    • MDL： MFCD00462235
    • Inchi： 1S/C5H6N2O2/c1-3-2-4(5(8)9)7-6-3/h2H,1H3,(H,6,7)(H,8,9)
    • InChI Key： WSMQKESQZFQMFW-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(C)NN=1)=O

Computed Properties

  • Exact Mass: 126.04300
  • Monoisotopic Mass: 126.042927
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.404
  • Melting Point: 245°C(lit.)
  • Boiling Point: 388.8°C at 760 mmHg
  • Flash Point: 188.9°C
  • Refractive Index: 1.595
  • Solubility: Soluble in dimethyl sulfoxide.
  • PSA: 65.98000
  • LogP: 0.41630
  • Merck: 6115

AS057278 Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305
    P351
    P338,P302
    P352,P321,P405,P501A
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • RTECS：UQ6407500
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,2-8°C

AS057278 Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

AS057278 Pricemore >>

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